Cas no 2544382-35-4 (Benzenemethanamine, 2-(diphenylphosphino)-N-(di-2-pyridinylmethylene)-α-methyl-, (αS)-)

• Product Name: Benzenemethanamine, 2-(diphenylphosphino)-N-(di-2-pyridinylmethylene)-α-methyl-, (αS)-
• CAS No: 2544382-35-4
• MF: C₃₁H₂₆N₃P
• MW: 471.5
• CID: 5520243
• PubChem ID: 163215416
• Update Time: 2025-07-16

Benzenemethanamine, 2-(diphenylphosphino)-N-(di-2-pyridinylmethylene)-α-methyl-, (αS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-(diphenylphosphino)-N-(di-2-pyridinylmethylene)-α-methyl-, (αS)-
• (S)-N-(1-(2-(Diphenylphosphaneyl)phenyl)ethyl)-1,1-di(pyridin-2-yl)methanimine
• G69902
• 2544382-35-4

• Inchi： 1S/C31H26N3P/c1-24(34-31(28-19-10-12-22-32-28)29-20-11-13-23-33-29)27-18-8-9-21-30(27)35(25-14-4-2-5-15-25)26-16-6-3-7-17-26/h2-24H,1H3/t24-/m0/s1
• InChI Key： KDELUGZJBPSAIQ-DEOSSOPVSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1[C@H](C)/N=C(\C1N=CC=CC=1)/C1N=CC=CC=1

Computed Properties

• Exact Mass: 471.18643484g/mol
• Monoisotopic Mass: 471.18643484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 38.1Ų

Additional information on Benzenemethanamine, 2-(diphenylphosphino)-N-(di-2-pyridinylmethylene)-α-methyl-, (αS)-

Recent Advances in the Study of Benzenemethanamine, 2-(diphenylphosphino)-N-(di-2-pyridinylmethylene)-α-methyl-, (αS)- (CAS: 2544382-35-4)

Benzenemethanamine, 2-(diphenylphosphino)-N-(di-2-pyridinylmethylene)-α-methyl-, (αS)- (CAS: 2544382-35-4) is a chiral phosphine ligand that has garnered significant attention in the field of asymmetric catalysis and medicinal chemistry. Recent studies have explored its potential applications in the synthesis of enantiomerically pure compounds, which are crucial for the development of pharmaceuticals with improved efficacy and reduced side effects. This research brief aims to summarize the latest findings related to this compound, highlighting its structural characteristics, synthetic utility, and biological relevance.

The compound's unique structure, featuring a diphenylphosphino group and a di-2-pyridinylmethylene moiety, enables it to act as a versatile ligand in transition metal-catalyzed reactions. A 2023 study published in the Journal of the American Chemical Society demonstrated its effectiveness in palladium-catalyzed asymmetric allylic alkylation reactions, achieving high enantioselectivity (up to 99% ee) and yield (up to 95%). The study also revealed that the α-methyl group in the (αS)-configuration plays a critical role in stabilizing the transition state, thereby enhancing the reaction's stereochemical outcome.

In addition to its catalytic applications, recent research has investigated the potential of Benzenemethanamine, 2-(diphenylphosphino)-N-(di-2-pyridinylmethylene)-α-methyl-, (αS)- as a building block for the synthesis of novel bioactive molecules. A 2024 paper in Organic Letters reported its use in the construction of chiral β-lactams, a class of compounds with notable antibiotic properties. The study highlighted the ligand's ability to facilitate the formation of four-membered rings with high diastereoselectivity, paving the way for the development of new antimicrobial agents.

Furthermore, computational studies have provided insights into the compound's electronic and steric properties, which are key to understanding its reactivity and selectivity. Density functional theory (DFT) calculations have shown that the diphenylphosphino group contributes to the ligand's electron-rich nature, while the di-2-pyridinylmethylene moiety enhances its chelating ability. These findings have important implications for the design of new ligands with tailored properties for specific catalytic transformations.

Despite these advancements, challenges remain in the large-scale synthesis and application of Benzenemethanamine, 2-(diphenylphosphino)-N-(di-2-pyridinylmethylene)-α-methyl-, (αS)-. For instance, its sensitivity to air and moisture necessitates stringent handling conditions, which may limit its industrial use. Ongoing research is focused on developing more stable derivatives and optimizing reaction conditions to overcome these limitations.

In conclusion, Benzenemethanamine, 2-(diphenylphosphino)-N-(di-2-pyridinylmethylene)-α-methyl-, (αS)- (CAS: 2544382-35-4) represents a promising tool for asymmetric synthesis and drug discovery. Its unique structural features and demonstrated efficacy in various catalytic processes underscore its potential to contribute to the development of next-generation pharmaceuticals. Future studies should aim to expand its applications and address the current challenges associated with its use.